Cas no 691394-08-8 (3-Amino-1-piperazin-1-ylpropan-1-one)

• Product Name: 3-Amino-1-piperazin-1-ylpropan-1-one
• CAS No: 691394-08-8
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• MDL: MFCD04116546
• CID: 876506
• PubChem ID: 2756536
• Update Time: 2025-04-19

3-Amino-1-piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-piperazin-1-ylpropan-1-amine
• 3-amino-1-piperazin-1-ylpropan-1-one
• Piperazine, 1-(3-amino-1-oxopropyl)- (9CI)
• 3-amino-1-piperazin-1-yl-propan-1-one
• FS-5898
• MFCD04116546
• AKOS003587966
• AB00998609-01
• 3-Amino-1-piperazin-1-yl-propan-1-one dihydrochloride
• Piperazine,1-(3-amino-1-oxopropyl)-(9ci)
• EN300-58136
• 3-amino-1-(piperazin-1-yl)propan-1-one
• AMY36342
• DTXSID10373414
• CS-0266490
• SCHEMBL423784
• 691394-08-8
• DB-277613
• G72836
• PIPERAZINE, 1-(3-AMINO-1-OXOPROPYL)-
• 3-Amino-1-piperazin-1-ylpropan-1-one

• MDL： MFCD04116546
• Inchi： 1S/C7H15N3O/c8-2-1-7(11)10-5-3-9-4-6-10/h9H,1-6,8H2
• InChI Key： KIPRVSOTALWIDV-UHFFFAOYSA-N
• SMILES： O=C(CCN)N1CCNCC1

Computed Properties

• Exact Mass: 157.12200
• Monoisotopic Mass: 157.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 328.1°C at 760 mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.501
• PSA: 58.36000
• LogP: -0.26600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives